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Compound of Interest

Compound Name:
4-Ethylphenylhydrazine

hydrochloride

Cat. No.: B1586365 Get Quote

An In-Depth Technical Guide to (4-Ethylphenyl)hydrazine Monohydrochloride: Structure,

Synthesis, and Applications

Abstract
(4-Ethylphenyl)hydrazine monohydrochloride is a significant chemical intermediate, playing a

pivotal role as a versatile building block in various sectors of chemical science. Its unique

molecular architecture, featuring a reactive hydrazine moiety attached to an ethyl-substituted

phenyl ring, makes it a valuable precursor in the synthesis of a wide array of organic

compounds. This guide provides a comprehensive technical overview of its structure,

properties, synthesis, and key applications, with a focus on its relevance to researchers,

scientists, and professionals in drug development and organic synthesis.

Chemical Identity and Physical Properties
(4-Ethylphenyl)hydrazine monohydrochloride is an organic salt that typically presents as a light

brown crystalline powder.[1] The hydrochloride form enhances its stability and ease of handling

compared to the free base. Proper storage is crucial; it should be kept in a cool environment,

typically between 0-8 °C, to maintain its integrity.[1]
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Property Value Source

IUPAC Name

(4-

ethylphenyl)hydrazine;hydrochl

oride

[2]

CAS Number 53661-18-0 [1][2]

Molecular Formula C₈H₁₂N₂·HCl (or C₈H₁₃ClN₂) [1][2]

Molecular Weight 172.66 g/mol [1]

Appearance Light brown crystalline powder [1]

Purity ≥ 95% (NMR) [1]

Storage Conditions Store at 0-8 °C [1]

Canonical SMILES CCC1=CC=C(C=C1)NN.Cl [2]

InChI

InChI=1S/C8H12N2.ClH/c1-2-

7-3-5-8(10-9)6-4-7;/h3-

6,10H,2,9H2,1H3;1H

[2]

InChIKey
YGFUKCJADFMHGW-

UHFFFAOYSA-N
[2]

Molecular Structure and Elucidation
The core structure of (4-Ethylphenyl)hydrazine monohydrochloride consists of a benzene ring

substituted with an ethyl group and a hydrazine group at the para (1,4) positions. In its

monohydrochloride salt form, the terminal nitrogen atom of the hydrazine group is protonated,

forming a hydrazinium cation, with chloride as the counter-ion. This protonation increases the

compound's polarity and water solubility.

Caption: 2D Structure of (4-Ethylphenyl)hydrazine Monohydrochloride.

Spectroscopic Profile (Predicted)
While specific spectral data requires experimental acquisition, the structure allows for the

prediction of its key spectroscopic features, which are fundamental for its characterization.
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¹H NMR Spectroscopy:

Aromatic Protons: Two doublets are expected in the aromatic region (~7.0-7.5 ppm),

characteristic of a 1,4-disubstituted benzene ring. Each doublet would integrate to 2H.

Ethyl Group: A quartet (~2.6 ppm, 2H) for the methylene (-CH₂) protons coupled to the

methyl protons, and a triplet (~1.2 ppm, 3H) for the methyl (-CH₃) protons coupled to the

methylene protons.

Hydrazine Protons: The N-H protons would appear as broad singlets, with their chemical

shift being highly dependent on the solvent and concentration. The protonated -NH₃⁺

group would likely be downfield.

¹³C NMR Spectroscopy:

Aromatic Carbons: Four distinct signals are expected for the aromatic carbons due to

symmetry. Two signals for the protonated carbons and two for the quaternary carbons

(one attached to the ethyl group and one to the hydrazine group).

Ethyl Group: Two signals in the aliphatic region for the -CH₂- (~28 ppm) and -CH₃ (~15

ppm) carbons.

Infrared (IR) Spectroscopy:

N-H Stretching: Broad absorption bands in the 2500-3200 cm⁻¹ region are characteristic of

the hydrazinium ion (-NH₃⁺).

C-H Stretching: Signals just above 3000 cm⁻¹ for aromatic C-H and just below 3000 cm⁻¹

for aliphatic C-H of the ethyl group.

N-H Bending: A characteristic bend around 1500-1600 cm⁻¹.

C=C Stretching: Aromatic ring stretching vibrations typically appear in the 1450-1600 cm⁻¹

region.

Mass Spectrometry (MS):
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The mass spectrum of the free base (C₈H₁₂N₂) would show a molecular ion peak (M⁺) at

m/z = 136.10.

A prominent fragment would be the loss of the ethyl group (M-29), resulting in a peak at

m/z = 107.

Synthesis Pathway
The most common and industrially viable synthesis of aryl hydrazines, including (4-

Ethylphenyl)hydrazine, involves a two-step process starting from the corresponding aniline

derivative. The process begins with diazotization of the primary amine, followed by a reduction

of the resulting diazonium salt.

4-Ethylaniline

Diazotization
(NaNO2, HCl, 0-5 °C)

4-Ethylbenzene-
diazonium Chloride

(Intermediate)

Reduction
(e.g., SnCl2 or Na2SO3)

(4-Ethylphenyl)hydrazine
Monohydrochloride

Click to download full resolution via product page

Caption: General synthesis workflow for (4-Ethylphenyl)hydrazine HCl.
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Experimental Protocol: Diazotization and Reduction
This protocol is a representative procedure adapted from established methods for synthesizing

phenylhydrazine hydrochlorides.[3][4][5]

Materials:

4-Ethylaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Stannous Chloride Dihydrate (SnCl₂·2H₂O) or Sodium Sulfite (Na₂SO₃)

Deionized Water

Ice

Procedure:

Diazotization: a. A solution of 4-ethylaniline is prepared in concentrated hydrochloric acid and

water, then cooled to 0-5 °C in an ice-salt bath with vigorous stirring.[4] b. A pre-cooled

aqueous solution of sodium nitrite is added dropwise to the 4-ethylaniline suspension. The

temperature must be strictly maintained below 5 °C to prevent the decomposition of the

diazonium salt and the formation of phenolic byproducts. c. The reaction is stirred for an

additional 30-60 minutes at this temperature to ensure complete formation of the 4-

ethylbenzenediazonium chloride intermediate.

Reduction: a. In a separate vessel, a solution of the reducing agent (e.g., stannous chloride

in concentrated HCl or sodium sulfite in water) is prepared and cooled. b. The cold

diazonium salt solution is added slowly to the reducing solution, again keeping the

temperature low (typically 5-10 °C) during the addition.[5] c. After the addition is complete,

the reaction mixture is allowed to stir for several hours, sometimes overnight, to ensure the

reduction is complete.[5]

Isolation and Purification: a. The precipitated crude product, (4-Ethylphenyl)hydrazine

monohydrochloride, is collected by vacuum filtration. b. For purification, the crude solid can
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be recrystallized. A common method involves dissolving the solid in hot water, treating with

decolorizing carbon, filtering the hot solution, and then adding concentrated HCl to the filtrate

before cooling in an ice bath to precipitate the purified, crystalline product.[4][5] c. The

purified crystals are filtered, washed with a small amount of cold water or ethanol, and dried

in vacuo over a desiccant.

Causality in Experimental Design: The low-temperature requirement for diazotization is critical

because diazonium salts are thermally unstable and can explosively decompose at higher

temperatures or react with water to form phenols. The choice of reducing agent (SnCl₂ vs.

Na₂SO₃) can affect yield and purity; SnCl₂ is a strong reducing agent often used in laboratory-

scale synthesis, while sodium sulfite is a milder alternative sometimes preferred in larger-scale

processes.[5][6]

Applications in Research and Drug Development
(4-Ethylphenyl)hydrazine monohydrochloride is not typically an end-product but rather a crucial

intermediate. Its utility stems from the high reactivity of the hydrazine group, which readily

participates in condensation reactions and cyclizations.

(4-Ethylphenyl)hydrazine HCl

Pharmaceutical Synthesis Organic Synthesis Analytical Chemistry

Anti-cancer Agents Etodolac Impurities Hydrazone Derivatives Dyes & Pigments Carbonyl Detection

Click to download full resolution via product page

Caption: Key application areas for (4-Ethylphenyl)hydrazine HCl.

Pharmaceutical Development: This compound is a recognized building block in the synthesis

of various pharmaceuticals. It is particularly noted for its role in creating anti-cancer agents
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and is a precursor for impurities of the anti-inflammatory drug Etodolac.[1] The hydrazine

moiety is key to forming heterocyclic structures, such as indoles (via Fischer indole

synthesis) and pyrazoles, which are common scaffolds in medicinal chemistry.

Organic Synthesis: It serves as a valuable intermediate for synthesizing hydrazone

derivatives, which are important in medicinal chemistry and material science.[1] Its reactivity

is also harnessed in the preparation of dyes and other functional materials.[1]

Analytical Chemistry: It is employed as a reagent in analytical methods to detect and quantify

carbonyl compounds (aldehydes and ketones).[1] The reaction forms a characteristic

hydrazone derivative, which can be easily identified and measured, making it useful in

quality control processes.

Safety, Handling, and Storage
As a hydrazine derivative, (4-Ethylphenyl)hydrazine monohydrochloride must be handled with

care. It is classified as toxic and hazardous.

Hazards:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][7]

Irritation: Causes skin and serious eye irritation.[2][7]

Sensitization: May cause an allergic skin reaction.[7][8]

Long-Term Effects: Suspected of causing genetic defects and may cause cancer. It can

cause damage to organs through prolonged or repeated exposure.[7][8] Phenylhydrazine

compounds as a class are considered potential occupational carcinogens.[8]

Handling (Self-Validating Protocol):

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.[8][9]
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[8][10] Contaminated clothing should be removed immediately and washed before

reuse.[10]

Avoidance: Avoid breathing dust, fumes, or vapors.[8] Avoid contact with skin and eyes.[9]

Storage:

Store in a tightly closed container in a cool (0-8 °C), dry, and well-ventilated place.[1]

Store locked up and away from incompatible materials such as strong bases and oxidizing

agents.[8][11]

The compound can be sensitive to light and air; storage under an inert atmosphere is

recommended for long-term stability.[7][8]

Conclusion
(4-Ethylphenyl)hydrazine monohydrochloride is a compound of significant synthetic utility. Its

well-defined structure, characterized by a reactive hydrazinium group and a substituted

aromatic ring, provides a foundation for its widespread use in the synthesis of complex organic

molecules. A thorough understanding of its properties, synthesis, and handling protocols is

essential for its safe and effective application in research and industrial settings, particularly in

the ongoing development of new pharmaceuticals and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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